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An In-depth Technical Guide on the Isolation of Streptomycin from Streptomyces griseus

This technical guide provides a comprehensive overview for researchers, scientists, and drug

development professionals on the isolation of streptomycin from its natural source, the soil

bacterium Streptomyces griseus. The discovery of streptomycin in 1943 was a landmark in

medicine, offering the first effective treatment for tuberculosis.[1][2] This document details the

fermentation process, extraction, purification, and quantification of this vital aminoglycoside

antibiotic.

Fermentation of Streptomyces griseus for
Streptomycin Production
The production of streptomycin is achieved through a carefully controlled fermentation process

of Streptomyces griseus.[1][3] The process is typically carried out under submerged aerobic

conditions and can be divided into three distinct phases.[3][4][5]

During the initial phase, which lasts for about 24 to 48 hours, there is rapid growth of the

bacterial mycelium with little to no streptomycin production.[2][4][5] The proteolytic activity of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b15967514#bc-rfq
https://microbiologyclass.net/from-soil-to-solution-how-streptomycin-is-extracted-and-evaluated/
https://microbiologynotes.org/streptomycin-chemical-structure-production-recovery-and-uses/
https://microbiologyclass.net/from-soil-to-solution-how-streptomycin-is-extracted-and-evaluated/
https://www.slideshare.net/slideshow/streptomycin-production/76182779
https://www.slideshare.net/slideshow/streptomycin-production/76182779
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Biomedical_engineering/Streptomyces_griseus/
https://biologyease.com/production-of-streptomycin/
https://microbiologynotes.org/streptomycin-chemical-structure-production-recovery-and-uses/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Biomedical_engineering/Streptomyces_griseus/
https://biologyease.com/production-of-streptomycin/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15967514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


the bacterium on the nitrogen source in the medium, often soybean meal, leads to the release

of ammonia and a subsequent rise in pH.[3][4]

The second phase is characterized by the significant production of streptomycin.[3][4][5] In this

stage, mycelial growth slows, and the readily available glucose and ammonia are consumed.[3]

[4] This production phase can last for 5 to 7 days.[1][2][5]

The final phase involves the depletion of carbohydrates, leading to a cessation of streptomycin

production.[3][5] If the fermentation is not harvested at this point, the bacterial cells begin to

lyse, releasing ammonia and causing a sharp increase in pH.[3][5]

Optimal Fermentation Parameters
Optimizing fermentation conditions is crucial for maximizing the yield of streptomycin. Several

key parameters have been identified that significantly influence production.

Parameter Optimal Range/Value Source(s)

pH
7.0 - 8.0 (Maximum growth at

9.0)
[2][4][5][6][7]

Temperature 25 - 30°C [1][2][3][5][7]

Incubation Time
5 - 10 days (Maximum growth

> 72 hours)
[1][2][3][4][5][6][7]

Aeration
High agitation and aeration are

required.
[2][3][4][5]

Carbon Source Glucose, Starch, Rice Bran [4][5][6][8]

Nitrogen Source
Soybean Meal, Glycine,

Peptone, Casein
[4][5][6][8]

Fermentation Media Composition
Various media formulations have been developed for the commercial production of

streptomycin. A typical industrial medium includes a carbon source, a nitrogen source, and

mineral salts.[5]
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Component Concentration Source(s)

Glucose 1.0 - 2.5% [2][4]

Soybean Meal 1.0 - 4.0% [2][4]

Sodium Chloride (NaCl) 0.25 - 0.5% [2][4]

Distillers Dried Solubles 0.5% [5]

Experimental Protocols
This section provides detailed methodologies for the key experiments involved in the isolation

and analysis of streptomycin.

Protocol 1: Isolation of Streptomyces griseus from Soil
Objective: To isolate pure cultures of Streptomyces griseus from soil samples.

Materials:

Soil samples (preferably from organic-rich areas)[1]

Sterile saline solution (0.85% NaCl)

Selective agar media (e.g., Starch Casein Agar or Glycerol Yeast Extract Agar)[9]

Sterile petri plates, pipettes, and dilution tubes

Incubator

Procedure:

Sample Collection: Collect soil samples from various locations rich in organic matter.[1][9]

Serial Dilution: Prepare a tenfold serial dilution of the soil samples in sterile saline solution.[9]

Plating: Spread 0.1 mL of each dilution onto the surface of the selective agar plates.[9]

Incubation: Incubate the plates at 28-30°C for 7-14 days.[9]
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Colony Selection: Observe the plates for colonies with a characteristic chalky, filamentous

appearance, which is typical of Streptomyces.[9]

Purification: Isolate individual colonies and subculture them onto fresh agar plates to obtain

pure cultures.[9]

Identification: Identify the isolates as Streptomyces griseus based on morphological

characteristics and 16S rRNA gene sequencing.[9]

Protocol 2: Fermentation for Streptomycin Production
Objective: To cultivate Streptomyces griseus under optimal conditions to produce streptomycin.

Materials:

Pure culture of Streptomyces griseus

Seed medium (e.g., Tryptic Soy Broth or Starch Casein Broth)[6][9]

Production medium (as described in Table 2)

Erlenmeyer flasks

Rotary shaker

Incubator

Procedure:

Inoculum Preparation: Inoculate a loopful of the pure S. griseus culture into a flask

containing the seed medium.[1][9]

Incubation (Seed Culture): Incubate the flask on a rotary shaker at 28-30°C and 150-180 rpm

for 48-72 hours to achieve a high mycelial biomass.[1][4][9]

Inoculation (Production Culture): Transfer the seed culture to a larger flask containing the

production medium. The inoculum volume should be around 5% (v/v) of the production

medium.
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Incubation (Production Culture): Incubate the production culture at 28-30°C with vigorous

agitation (180-200 rpm) for 5-10 days.[1][4][5]

Monitoring: Periodically monitor the fermentation by measuring pH, glucose consumption,

and streptomycin concentration.[9]

Protocol 3: Extraction and Initial Purification of
Streptomycin
Objective: To extract streptomycin from the fermentation broth and perform an initial

purification.

Materials:

Fermentation broth

Filtration apparatus (e.g., Whatman No. 1 filter paper or centrifugation)[1]

Activated carbon[2][9]

Acidic alcohol solution (e.g., acidified methanol) or aqueous acid solution of a ketone (e.g.,

acetone)[9][10][11]

Acetone or amyl acetate[10]

Rotary evaporator

Procedure:

Harvesting: After the fermentation period, separate the mycelial biomass from the broth by

filtration or centrifugation. The resulting cell-free supernatant contains the streptomycin.[1][9]

Adsorption: Adjust the pH of the supernatant to 6.0-8.0 and add activated carbon to adsorb

the streptomycin.[9][10] Stir the mixture for a sufficient period to ensure complete adsorption.

Elution: Filter the mixture to collect the streptomycin-laden activated carbon. Elute the

streptomycin from the carbon using an acidic alcohol solution or an aqueous acid solution of

a ketone.[9][10][11]
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Precipitation: Concentrate the eluate using a rotary evaporator.[1] Precipitate the

streptomycin by adding a solvent such as acetone or amyl acetate (approximately 5

volumes).[9][10]

Collection: Collect the crude streptomycin precipitate by filtration or centrifugation and dry it.

Protocol 4: Purification by Ion-Exchange
Chromatography
Objective: To further purify streptomycin using cation-exchange chromatography.

Materials:

Crude streptomycin extract

Weakly acidic carboxylic acid cation exchange resin[12][13]

Chromatography column

Equilibration buffer

Elution buffer (e.g., hydrochloric acid or sulfuric acid solution)[5][12]

Fraction collector

Procedure:

Resin Preparation: Pack the chromatography column with the cation exchange resin and

equilibrate it with the appropriate buffer.

Sample Loading: Dissolve the crude streptomycin extract in the equilibration buffer and load

it onto the column. Streptomycin, being a basic compound, will bind to the negatively

charged resin.

Washing: Wash the column with the equilibration buffer to remove unbound impurities.[14]

Elution: Elute the bound streptomycin from the resin using an elution buffer with a lower pH

or a higher salt concentration.[5][12][14] For example, elute with hydrochloric acid.[5]
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Fraction Collection: Collect the eluate in fractions using a fraction collector.

Analysis: Analyze the fractions for streptomycin content to identify the fractions containing

the purified antibiotic.

Protocol 5: Quantification of Streptomycin by HPLC
Objective: To determine the concentration and purity of streptomycin using High-Performance

Liquid Chromatography (HPLC).

Materials:

Purified streptomycin sample

Streptomycin standard

HPLC system with a suitable detector (e.g., UV or Evaporative Light Scattering Detector -

ELSD)[15][16]

Reversed-phase C18 column[6]

Mobile phase (e.g., a mixture of acetonitrile and water with an ion-pairing agent like

trifluoroacetic acid - TFA)[15]

Procedure:

Standard Preparation: Prepare a series of standard solutions of known streptomycin

concentrations.

Sample Preparation: Dissolve the purified streptomycin sample in the mobile phase.

HPLC Analysis:

Set up the HPLC system with the C18 column and the chosen mobile phase.

Inject the standard solutions to generate a calibration curve.

Inject the streptomycin sample.
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Data Analysis: Compare the peak area of the sample with the calibration curve to determine

the concentration of streptomycin. The presence of other peaks can indicate impurities.[15] A

high-performance liquid chromatography-mass spectrometric method can also be used for

sensitive quantification.[17]

Visualizing the Process and Pathway
Diagrams illustrating the experimental workflow and the biosynthetic pathway provide a clear

visual representation of the complex processes involved in streptomycin isolation.
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Caption: Workflow for the isolation and purification of Streptomycin.
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Streptomycin is a complex molecule synthesized from glucose through multiple biosynthetic

pathways. The molecule consists of three main moieties: streptidine, streptose, and N-methyl-

L-glucosamine.[18] All three components are derived from D-glucose.[18]

Streptidine Moiety

Streptose Moiety

N-methyl-L-glucosamine Moiety

D-Glucose

myo-Inositol

dTDP-D-Glucose

Biosynthetic Pathway

scyllo-Inosamine
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Streptomycin
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Caption: Simplified biosynthesis pathway of Streptomycin.

This guide provides a foundational understanding and practical protocols for the isolation of

streptomycin. Researchers are encouraged to consult the cited literature for further details and

to optimize these methods for their specific laboratory conditions and research goals.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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